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Compound of Interest

Compound Name: H-D-4-Pal-OH.2HCl

Cat. No.: B573353 Get Quote

Application Notes and Protocols for H-D-4-Pal-
OH.2HCl
For Researchers, Scientists, and Drug Development Professionals

Introduction
H-D-4-Pal-OH.2HCl, also known as (R)-2-Amino-3-(pyridin-4-yl)propanoic acid dihydrochloride,

is a synthetic amino acid derivative.[1] As a derivative of alanine containing a pyridine ring, it

serves as a valuable building block in peptide synthesis and is explored in pharmaceutical

research for the development of novel therapeutic agents. Its structural properties can

influence the conformation and biological activity of peptides into which it is incorporated.

These application notes provide detailed protocols for the preparation of stock solutions and

outline potential research applications.

Physicochemical Properties
A summary of the key physicochemical properties of H-D-4-Pal-OH.2HCl is provided in the

table below.
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Property Value Source

Molecular Formula C₈H₁₂Cl₂N₂O₂ [1][2]

Molecular Weight 239.10 g/mol [1][2]

Appearance Off-white to light yellow solid

Purity >99% (typical)

Storage

Store lyophilized powder at

-20°C, desiccated. In solution,

store at -20°C and use within

one month.

Solubility and Stock Solution Preparation
While specific quantitative solubility data for the dihydrochloride salt is not readily available,

data for the parent compound, 3-(4-Pyridyl)-Alanine, provides a strong basis for solubilization.

The dihydrochloride salt form is generally expected to exhibit enhanced aqueous solubility.

Table of Solubility Data (for the parent compound, 3-(4-Pyridyl)-Alanine)

Solvent Solubility (mg/mL)
Molar
Concentration
(mM)

Notes

Water 3.33 13.93

Ultrasonic treatment

may be required to

achieve dissolution.

DMSO 5 20.91

Ultrasonic treatment

may be required to

achieve dissolution.

Protocol for Preparation of a 10 mM Stock Solution in
Water
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This protocol provides a general guideline. Researchers should perform small-scale solubility

tests before preparing larger volumes.

Materials:

H-D-4-Pal-OH.2HCl powder

Sterile, deionized, or distilled water

Vortex mixer

Ultrasonic bath

Sterile microcentrifuge tubes or vials

Procedure:

Calculate the required mass: For 1 mL of a 10 mM stock solution, the required mass is

calculated as follows:

Mass (mg) = 10 mmol/L * 1 mL * (1 L / 1000 mL) * 239.10 g/mol * (1000 mg / 1 g) = 2.391

mg

Weigh the compound: Carefully weigh out 2.391 mg of H-D-4-Pal-OH.2HCl powder and

place it in a sterile microcentrifuge tube.

Add solvent: Add 1 mL of sterile water to the tube.

Dissolve: Vortex the tube thoroughly for 1-2 minutes. If the compound does not fully dissolve,

place the tube in an ultrasonic bath for 5-10 minute intervals until the solution is clear. Gentle

warming to 37°C can also aid dissolution.

Sterilization (optional): If required for downstream applications, the stock solution can be

filter-sterilized using a 0.22 µm syringe filter.

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles

and store at -20°C for up to one month.
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Experimental Protocols and Applications
H-D-4-Pal-OH.2HCl is primarily utilized as a building block in solid-phase peptide synthesis

(SPPS). The incorporation of this non-canonical amino acid can introduce unique structural and

functional properties to peptides, such as increased stability, altered receptor binding affinity, or

modified enzymatic resistance.

Workflow for Solid-Phase Peptide Synthesis (SPPS)
incorporating H-D-4-Pal-OH.2HCl
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General Workflow for SPPS with H-D-4-Pal-OH.2HCl

1. Resin Swelling

2. Fmoc Deprotection

3. Amino Acid Coupling
(H-D-4-Pal-OH.2HCl)

4. Capping (Optional)

5. Fmoc Deprotection

6. Peptide Elongation
(Repeat steps 3-5)

7. Cleavage from Resin

8. Peptide Purification (HPLC)

Click to download full resolution via product page

Caption: General workflow for solid-phase peptide synthesis.
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Potential Signaling Pathway Involvement
While specific signaling pathways modulated by peptides containing H-D-4-Pal-OH have not

been detailed in the available literature, the incorporation of such unnatural amino acids is a

common strategy in drug discovery to develop peptide-based inhibitors or modulators of

protein-protein interactions. For instance, a synthetic peptide could be designed to interfere

with a signaling cascade by mimicking a binding epitope.

Hypothetical Signaling Pathway Inhibition
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Hypothetical Inhibition of a Signaling Pathway
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Caption: Hypothetical mechanism of a synthetic peptide.

Safety and Handling
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H-D-4-Pal-OH.2HCl is for research use only. Standard laboratory safety precautions should be

followed. This includes wearing personal protective equipment (PPE) such as a lab coat, safety

glasses, and gloves. Avoid inhalation of dust and direct contact with skin and eyes. In case of

contact, wash the affected area thoroughly with water.

Ordering Information
Product Name Synonyms

H-D-4-Pal-OH.2HCl

(R)-2-Amino-3-(pyridin-4-yl)propanoic acid

dihydrochloride, 3-(4-Pyridyl)-D-alanine

dihydrochloride

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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